2-[(6-benzyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl]-N-(2,5-dimethylphenyl)acetamide

• IUPAC Name: 2-[(6-benzyl-5-oxo-4H-1,2,4-triazin-3-yl)sulfanyl]-N-(2,5-dimethylphenyl)acetamide
• InChI: InChI=1S/C20H20N4O2S/c1-13-8-9-14(2)16(10-13)21-18(25)12-27-20-22-19(26)17(23-24-20)11-15-6-4-3-5-7-15/h3-10H,11-12H2,1-2H3,(H,21,25)(H,22,24,26)
• InChI Key: HFIRCBIOEPFNOO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CSC2=NN=C(C(=O)N2)CC3=CC=CC=C3
• Molecular Formula: C20H20N4O2S
• Molecular Weight: 380.5 g/mol

Description

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through condensation reactions.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a 1,2,4-triazine ring, which is a six-membered ring containing three nitrogen atoms and three carbon atoms.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the 1,2,4-triazine ring, the sulfanyl group, and the acetamide group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the 1,2,4-triazine ring, the sulfanyl group, and the acetamide group would likely contribute to its polarity, solubility, and reactivity.

Scientific Research Applications

Antibacterial, Antifungal, and Anthelmintic Applications

Research on derivatives of N-(2,6-dimethylphenyl)-2-(piperazin-1-yl)acetamide, which share structural similarities with the compound , has demonstrated significant antibacterial, antifungal, and anthelmintic activities. Molecular docking studies to crystal structures of target proteins suggest a good correlation of binding energy with the observed in vitro data for active compounds in this class (Khan et al., 2019).

Fingerprint Detection

Some benzyl and sulfonyl derivatives of related compounds have been found useful in latent fingerprint analysis. Specifically, these compounds exhibit good stickiness and finger rhythm without dense dust, making them suitable for detecting hidden fingerprints on various flat surfaces (Khan et al., 2019).

Antioxidant and Antibacterial Properties

Derivatives of 4,5-dihydro-1,3,4-oxadiazole-2-thiones, closely related to the compound , have shown potent antioxidant and antibacterial activities. These compounds have been characterized by spectral studies and demonstrated good efficacy against Staphylococcus aureus (Karanth et al., 2019).

Larvicidal and Antimicrobial Activities

Novel triazinone derivatives, which are structurally similar, have been synthesized and evaluated for their antimicrobial properties and mosquito larvicidal activity. These compounds have shown significant growth inhibition against certain bacterial and fungal pathogens (Kumara et al., 2015).

Antimalarial and COVID-19 Applications

A study on N-(phenylsulfonyl)acetamide derivatives, which are structurally related, focused on their reactivity and antimalarial activity. These derivatives have been explored for their potential as COVID-19 drugs utilizing computational calculations and molecular docking studies (Fahim & Ismael, 2021).

Future Directions

Future research on this compound could focus on elucidating its synthesis, molecular structure, reactivity, mechanism of action, and physical and chemical properties. Additionally, studies could investigate its potential applications, such as in the development of new pharmaceuticals or materials.